N-(2-(4-Bromophenyl)-1-{[(3-hydroxypropyl)amino]carbonyl}vinyl)benzamide
N-(2-(4-Bromophenyl)-1-{[(3-hydroxypropyl)amino]carbonyl}vinyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
331256-75-8
VCID:
VC0413929
InChI:
InChI=1S/C19H19BrN2O3/c20-16-9-7-14(8-10-16)13-17(19(25)21-11-4-12-23)22-18(24)15-5-2-1-3-6-15/h1-3,5-10,13,23H,4,11-12H2,(H,21,25)(H,22,24)/b17-13+
SMILES:
C1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)Br)C(=O)NCCCO
Molecular Formula:
C19H19BrN2O3
Molecular Weight:
403.3g/mol
N-(2-(4-Bromophenyl)-1-{[(3-hydroxypropyl)amino]carbonyl}vinyl)benzamide
CAS No.: 331256-75-8
Main Products
VCID: VC0413929
Molecular Formula: C19H19BrN2O3
Molecular Weight: 403.3g/mol
![N-(2-(4-Bromophenyl)-1-{[(3-hydroxypropyl)amino]carbonyl}vinyl)benzamide - 331256-75-8](/images/no_structure.jpg)
| CAS No. | 331256-75-8 |
|---|---|
| Product Name | N-(2-(4-Bromophenyl)-1-{[(3-hydroxypropyl)amino]carbonyl}vinyl)benzamide |
| Molecular Formula | C19H19BrN2O3 |
| Molecular Weight | 403.3g/mol |
| IUPAC Name | N-[(E)-1-(4-bromophenyl)-3-(3-hydroxypropylamino)-3-oxoprop-1-en-2-yl]benzamide |
| Standard InChI | InChI=1S/C19H19BrN2O3/c20-16-9-7-14(8-10-16)13-17(19(25)21-11-4-12-23)22-18(24)15-5-2-1-3-6-15/h1-3,5-10,13,23H,4,11-12H2,(H,21,25)(H,22,24)/b17-13+ |
| Standard InChIKey | RZFHSFORWIEKFL-GHRIWEEISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=C(C=C2)Br)/C(=O)NCCCO |
| SMILES | C1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)Br)C(=O)NCCCO |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)Br)C(=O)NCCCO |
| PubChem Compound | 1731168 |
| Last Modified | Nov 11 2021 |
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